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CAS No.: 31692-79-2
Cat. No.: B3423761

Get Quote
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This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers, scientists, and drug development professionals to minimize
Dimethylsilanediol (DMSD) leaching from silicone tubing during their experiments.

Troubleshooting Guides & FAQs

1. What is Dimethylsilanediol (DMSD) and why is it a concern?

Dimethylsilanediol (DMSD) is the main hydrolysis product of silicone (polydimethylsiloxane or
PDMS) and a common leachable found in agueous solutions that come into contact with
silicone tubing.[1][2] It is a small, water-soluble molecule that can be present in significant
concentrations.[1] For the biopharmaceutical industry, the presence of leachables like DMSD is
a concern as they can potentially interact with drug substances, including proteins, possibly
leading to aggregation or affecting product quality and patient safety.[1][3] Regulatory bodies
like the FDA have guidelines on extractables and leachables to ensure that drug product
containers and closures do not alter the safety, identity, strength, quality, or purity of the drug.

[4]

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b3423761#bc-rfq
https://www.benchchem.com/product/b3423761/docs?utm_src=pdf-body#technical-support-center-minimizing-dimethylsilanediol-dmsd-leaching-from-silicone-tubing
https://www.benchchem.com/product/b3423761/docs?utm_src=pdf-body#technical-support-center-minimizing-dimethylsilanediol-dmsd-leaching-from-silicone-tubing
https://www.benchchem.com/product/b3423761/docs?utm_src=pdf-body#technical-support-center-minimizing-dimethylsilanediol-dmsd-leaching-from-silicone-tubing
https://pubmed.ncbi.nlm.nih.gov/37774757/
https://www.dupont.com/content/dam/dupont/amer/us/en/mobility/public/documents/en/51367_52-1067B-01_r1_NewLegal.pdf
https://pubmed.ncbi.nlm.nih.gov/37774757/
https://pubmed.ncbi.nlm.nih.gov/37774757/
https://www.bioprocessonline.com/doc/effect-of-sterilization-on-mechanical-properties-of-silicone-rubbers-0001
https://www.rcainc.com/published-articles/extractables-and-leachables/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

2. What are the primary causes of DMSD leaching from silicone tubing?

DMSD leaching primarily stems from two sources:

o Hydrolysis of the Polydimethylsiloxane (PDMS) backbone: The fundamental structure of
silicone can break down (hydrolyze) in the presence of water, especially under certain
conditions like high temperatures, leading to the formation of DMSD.[1][2]

¢ Residual Oligomers: The manufacturing process of silicone tubing can leave behind short-
chain oligomers, which are essentially small, un-polymerized silicone molecules.[2][5] These
can readily leach into the process fluid.

3. How does the choice of silicone tubing material affect DMSD leaching?

The type of curing process used for the silicone tubing significantly impacts the level of
extractables and leachables.

e Platinum-cured silicone tubing is generally preferred for pharmaceutical and medical
applications due to its high purity and extremely low levels of extractables and leachables.[6]
[7] The addition cure system used in platinum curing does not produce by-products that can
leach out.

» Peroxide-cured silicone tubing, while more cost-effective, uses a free-radical cure system
that can leave behind by-products, including organic acids and other volatile organic
compounds (VOCs), which can be potential leachables.[6][8] Although post-curing can
reduce these, platinum-cured options are inherently purer.[7]

4. What is the impact of sterilization methods on DMSD leaching?

Sterilization is a critical step in pharmaceutical processing, but it can influence the leaching
profile of silicone tubing.

o Gamma and Electron-Beam Irradiation: These methods can significantly alter the mechanical
properties of silicone and have been shown to increase the release of DMSD.[9][10]
Radiation can cause cross-linking and chain scission in the polymer, potentially leading to
the formation of more leachable substances.[9][11]
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e Autoclaving (Steam Sterilization): While a common method, repeated autoclaving can cause
silicone tubing to become gummy over time, potentially affecting its integrity and leaching
profile.[11] High temperatures during autoclaving can accelerate the hydrolysis of the
silicone polymer.[2]

o Ethylene Oxide (EtO) Sterilization: EtO sterilization generally has a minimal impact on the
mechanical properties of silicone and is often recommended as a safer method for
preserving silicone integrity.[9][11] Silicone tubing also adsorbs significantly less EtO
compared to other polymers like PVC, and it desorbs faster.[11]

5. How can | pre-treat silicone tubing to minimize DMSD leaching?
Proper pre-treatment can significantly reduce the level of leachables.

e Post-Curing: This is a crucial step that is not always performed by manufacturers.[12] Post-
curing involves heating the tubing in a ventilated oven for several hours (e.g., 4 hours at
200°C) to drive off volatile compounds, including residual siloxanes.[8][12] This process also
promotes further cross-linking, which can improve tubing performance.[12]

e Washing/Flushing: Cleaning the tubing with a suitable solvent before use can help remove
surface contaminants and potential leachables.[13] For many pharmaceutical applications,
flushing with Water for Injection (WFI) is a common practice.[2]

6. Which solvents are most aggressive in causing leaching from silicone tubing?
The choice of solvent in your process can significantly impact leaching.

» Organic Solvents: Non-polar organic solvents like toluene, xylene, and acetone can cause
significant swelling and degradation of silicone tubing, leading to higher levels of
extractables.[2][14] Acetone, in particular, has been shown to result in high levels of
extractables (around 2% w/w).[2][5]

e Aqueous Media: Water, ethanol, and other aqueous solutions generally result in lower levels
of extractables compared to aggressive organic solvents.[2][5]

o Strong Acids and Bases: Concentrated acids (e.qg., sulfuric acid) and strong bases (e.g.,
sodium hydroxide) can chemically degrade the silicone polymer, leading to increased
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leaching.[2][14][15]

Data Summary

Table 1: Effect of Solvents on Silicone Tubing Extractables

Solvent Level of Extractables Effect on Tubing
) Severe swelling and
Acetone High (~2% w/w)[2][5] )
degradation[2][14]
Toluene High Severe swelling[2]
Ethanol Low[2][5] Good resistance[2]
Water / Aqueous Media Low[2][5] Excellent resistance[2]

Table 2: Impact of Sterilization on Silicone Tubing Properties

Sterilization Method

Effect on Mechanical
Properties

Impact on Leachables

Gamma/E-beam Irradiation

Increased hardness, reduced
tensile strength and

elongation[9][11]

Significantly increased DMSD

release[10]

Autoclave (Steam)

Can become gummy after

repeated cycles[11]

Potential for increased

hydrolysis

Ethylene Oxide (EtO)

Minimal impact[9][11]

Considered a safer method for

preserving integrity[9]

Experimental Protocols

Protocol 1: Post-Curing of Silicone Tubing to Reduce Volatiles

Obijective: To reduce the level of volatile organic compounds (VOCs) and low molecular weight

siloxanes.

Methodology:
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Place the silicone tubing in a calibrated, ventilated oven. Ensure that platinum-cured and
peroxide-cured tubing are not post-cured in the same unit to prevent cross-contamination.[8]

Heat the oven to a temperature of 200°C.

Maintain this temperature for a cycle time of 4 hours.[12]

After the cycle, allow the tubing to cool down to room temperature before removal.
Protocol 2: Extraction Study for Leachable Analysis

Objective: To determine the profile and quantity of leachables from silicone tubing under
simulated use conditions.

Methodology:
o Cut a representative sample of the silicone tubing to a known length and surface area.

o Select an appropriate extraction solvent that mimics the process fluid (e.g., Water for
Injection, 50% ethanol solution).[12]

« Fill the tubing with the extraction solvent and clamp both ends to prevent evaporation.[12]

 Incubate the filled tubing at a specified temperature and for a defined duration that
represents or exaggerates the process conditions.

 After incubation, collect the extraction solvent for analysis.

e Analyze the extract using appropriate analytical techniques such as Gas Chromatography-
Mass Spectrometry (GC-MS) for volatile and semi-volatile compounds, and Liquid
Chromatography-Mass Spectrometry (LC-MS) for non-volatile compounds to identify and
qguantify leachables like DMSD.[16][17]

Visualizations

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://jehbco.com.au/eliminating-volatile-organic-compounds/
https://www.wmfts.com/globalassets/literature/wp-watson-marlow-tubing-extractables.pdf
https://www.wmfts.com/globalassets/literature/wp-watson-marlow-tubing-extractables.pdf
https://www.wmfts.com/globalassets/literature/wp-watson-marlow-tubing-extractables.pdf
https://www.agilent.com/cs/library/whitepaper/public/CEN_Whitepaper_EL_Analysis_EN.pdf
https://drug-dev.com/extractables-leachables-detecting-the-unknown-with-extractables-leachables-analysis/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Influencing Factors

Water/Aqueous Solution

Heat (Sterilization,
Process Temperature)

Aggressive Solvents

Silieonte Tublng (PDMS)

Polydimethylsiloxane

(Silicone Polymer) Hydrolysis

Dimethylsilanediol (DMSD)

Leached into Process Fluid

Direct Leaching
Residual Oligomers

Irradiation

Click to download full resolution via product page

Caption: Factors contributing to Dimethylsilanediol (DMSD) leaching from silicone tubing.
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Caption: Recommended workflow to minimize DMSD leaching from silicone tubing.
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Caption: General workflow for the analysis of extractables and leachables.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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